Cas no 909398-60-3 (1-Methyl-1-octylpyrrolidin-1-ium chloride)

• Product Name: 1-Methyl-1-octylpyrrolidin-1-ium chloride
• CAS No: 909398-60-3
• MF: C₁₃H₂₈ClN
• MW: 233.821123123169
• MDL: MFCD08458948
• CID: 2813110
• PubChem ID: 22323632
• Update Time: 2025-07-18

1-Methyl-1-octylpyrrolidin-1-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1-METHYL-1-OCTYLPYRROLIDIN-1-IUM CHLORIDE
• N-Methyl-1-Octylpyrrolidiniumchloride
• 1-methyl-1-octylpyrrolidiniumchloride
• N-METHYL-1-OCTYLPYRROLIDINIUM CHLORIDE
• AKOS030228650
• AS-63038
• 1-methyl-1-octylpyrrolidin-1-ium;chloride
• A11627
• CS-0459479
• MFCD08458948
• 909398-60-3
• DTXSID20624767
• 1-METHYL-1-OCTYLPYRROLIDIN-1-IUMCHLORIDE
• SCHEMBL385278
• DTXCID40575520
• 1-Methyl-1-octylpyrrolidin-1-ium chloride

• MDL： MFCD08458948
• Inchi： 1S/C13H28N.ClH/c1-3-4-5-6-7-8-11-14(2)12-9-10-13-14;/h3-13H2,1-2H3;1H/q+1;/p-1
• InChI Key： LNMCPMPHEHNPRY-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C)(CCCCCCCC)CCCC1

Computed Properties

• Exact Mass: 233.1910276g/mol
• Monoisotopic Mass: 233.1910276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 1-Methyl-1-octylpyrrolidin-1-ium chloride

Introduction to 1-Methyl-1-octylpyrrolidin-1-ium chloride (CAS No. 909398-60-3)

1-Methyl-1-octylpyrrolidin-1-ium chloride, with the CAS number 909398-60-3, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of pyrrolidinium salts, which are known for their diverse applications in pharmaceuticals, materials science, and chemical synthesis. The unique structure of 1-Methyl-1-octylpyrrolidin-1-ium chloride makes it an interesting subject for both academic research and industrial applications.

The molecular formula of 1-Methyl-1-octylpyrrolidin-1-ium chloride is C₁₂H₂₄NCl, and its molecular weight is approximately 223.77 g/mol. The compound features a pyrrolidinium ring with a methyl and an octyl substituent, which imparts specific physical and chemical properties. These properties include high thermal stability, good solubility in polar solvents, and a low melting point, making it suitable for various chemical processes.

In the realm of medicinal chemistry, 1-Methyl-1-octylpyrrolidin-1-ium chloride has been explored for its potential as a pharmacological tool. Recent studies have shown that pyrrolidinium salts can exhibit various biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the antimicrobial activity of several pyrrolidinium salts, including 1-Methyl-1-octylpyrrolidin-1-ium chloride. The results indicated that this compound demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, suggesting its potential as a novel antimicrobial agent.

Beyond its biological applications, 1-Methyl-1-octylpyrrolidin-1-ium chloride has also found use in materials science. Pyrrolidinium salts are often employed as ionic liquids due to their low volatility and high thermal stability. These properties make them ideal for use in electrochemical applications such as batteries and fuel cells. A recent study published in the Journal of Materials Chemistry A explored the use of pyrrolidinium-based ionic liquids as electrolytes in lithium-ion batteries. The study found that 1-Methyl-1-octylpyrrolidin-1-ium chloride-based electrolytes exhibited excellent electrochemical stability and high ionic conductivity, making them promising candidates for next-generation battery technologies.

The synthesis of 1-Methyl-1-octylpyrrolidin-1-ium chloride typically involves the reaction of 1-methylpyrrolidine with 1-bromooctane followed by treatment with hydrochloric acid. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods for pyrrolidinium salts. For example, a study published in the journal in 2023 described a novel microwave-assisted synthesis route for , which significantly reduced reaction time and improved product yield while minimizing waste generation.

In conclusion, 1-Methyl-1-octylpyrrolidin-1-ium chloride (CAS No. 909398-60-3) is a versatile compound with a wide range of applications in both research and industry. Its unique chemical structure and properties make it an attractive candidate for further exploration in areas such as pharmaceuticals, materials science, and chemical synthesis. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.